Cas no 132336-00-6 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 2-phenylethyl ester, (Z)-)

• Product Name: 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 2-phenylethyl ester, (Z)-
• CAS No: 132336-00-6
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1229696
• PubChem ID: 6603789
• Update Time: 2025-04-20

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 2-phenylethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 2-phenylethyl ester, (Z)-
• (Z)-3-(3,4-Dihydroxyphenyl)propenoic acid 2-phenylethyl ester
• 132336-00-6
• AKOS025401276
• Lopac-C-8221
• NCGC00015274-01
• 2-phenylethyl (Z)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• CHEMBL1397711

• Inchi： 1S/C17H16O4/c18-15-8-6-14(12-16(15)19)7-9-17(20)21-11-10-13-4-2-1-3-5-13/h1-9,12,18-19H,10-11H2/b9-7-
• InChI Key： SWUARLUWKZWEBQ-CLFYSBASSA-N
• SMILES： OC1C(O)=CC(/C=C\C(OCCC2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives